Cas no 1257294-53-3 (3-(Benzyloxy)-6-bromopyridin-2-amine)
3-(Benzyloxy)-6-bromopyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Benzyloxy)-6-bromopyridin-2-amine
- SBITUVUOQJQMEJ-UHFFFAOYSA-N
- 3-Benzyloxy-6-bromopyridin-2-ylamine
- 6-bromo-3-phenylmethoxypyridin-2-amine
- SY248404
- DTXSID001277527
- 6-Bromo-3-(phenylmethoxy)-2-pyridinamine
- CS-0088992
- DB-112317
- MFCD27938710
- SCHEMBL2675108
- 1257294-53-3
-
- MDL: MFCD27938710
- Inchi: 1S/C12H11BrN2O/c13-11-7-6-10(12(14)15-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
- InChI Key: SBITUVUOQJQMEJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(N)=N1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 278.00548g/mol
- Monoisotopic Mass: 278.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1
- XLogP3: 3
3-(Benzyloxy)-6-bromopyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029199370-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$438.00 | 2023-09-03 | |
| Chemenu | CM321842-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$389 | 2021-08-18 | |
| Chemenu | CM321842-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$458 | 2022-06-13 | |
| eNovation Chemicals LLC | D919383-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$650 | 2024-07-20 | |
| eNovation Chemicals LLC | D259823-5g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 97% | 5g |
$1200 | 2023-09-01 | |
| eNovation Chemicals LLC | D259823-25g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 97% | 25g |
$2400 | 2023-09-01 | |
| eNovation Chemicals LLC | D259823-50g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 97% | 50g |
$3600 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1159632-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95+% | 1g |
¥5140.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D919383-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$650 | 2025-02-21 | |
| eNovation Chemicals LLC | D919383-1g |
3-(Benzyloxy)-6-bromopyridin-2-amine |
1257294-53-3 | 95% | 1g |
$650 | 2025-02-22 |
3-(Benzyloxy)-6-bromopyridin-2-amine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-(Benzyloxy)-6-bromopyridin-2-amine
Introduction to 3-(Benzyloxy)-6-bromopyridin-2-amine (CAS No. 1257294-53-3)
3-(Benzyloxy)-6-bromopyridin-2-amine, with the CAS number 1257294-53-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a benzyloxy group, and an amino group, making it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of 3-(Benzyloxy)-6-bromopyridin-2-amine consists of a pyridine ring with a bromine substituent at the 6-position and a benzyloxy group at the 3-position. The presence of the amino group at the 2-position further enhances its reactivity and functional versatility. These structural elements contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.
Recent studies have highlighted the importance of 3-(Benzyloxy)-6-bromopyridin-2-amine as a key intermediate in the synthesis of compounds with diverse biological activities. For instance, it has been used in the development of inhibitors for various enzymes and receptors, which are crucial targets in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
In the context of cancer research, 3-(Benzyloxy)-6-bromopyridin-2-amine has been explored as a precursor for the synthesis of small molecules that target specific signaling pathways involved in tumor growth and metastasis. One notable example is its use in the development of inhibitors for kinases, which are key regulators of cell proliferation and survival. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents for various types of cancer.
Beyond cancer research, 3-(Benzyloxy)-6-bromopyridin-2-amine has also been investigated for its role in neurodegenerative diseases. Studies have shown that derivatives of this compound can modulate the activity of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). By inhibiting MAO, these derivatives can potentially alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.
In addition to its applications in drug discovery, 3-(Benzyloxy)-6-bromopyridin-2-amine has been utilized in the development of imaging agents for diagnostic purposes. For example, radiolabeled derivatives of this compound have been synthesized and evaluated for their ability to selectively bind to specific receptors or enzymes in vivo. These imaging agents can provide valuable insights into disease progression and treatment efficacy, thereby enhancing patient care.
The synthesis of 3-(Benzyloxy)-6-bromopyridin-2-amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group interconversions. Advances in synthetic methodologies have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.
The physical properties of 3-(Benzyloxy)-6-bromopyridin-2-amine, such as its solubility, melting point, and stability, are important considerations for its use in various applications. For instance, its solubility in organic solvents makes it suitable for use in solution-phase synthesis and purification processes. Additionally, its stability under different reaction conditions ensures that it can be effectively utilized in a wide range of chemical transformations.
In conclusion, 3-(Benzyloxy)-6-bromopyridin-2-amine (CAS No. 1257294-53-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.
1257294-53-3 (3-(Benzyloxy)-6-bromopyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)